Cas no 706793-17-1 (Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate)

• Product Name: Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate
• CAS No: 706793-17-1
• MF: C₈H₆N₄O₄
• MW: 222.15764093399
• CID: 5058613
• PubChem ID: 69359260
• Update Time: 2025-05-20

Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-nitro-1H-benzo[d][1,2,3]triazole-5-carboxylate
• Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate
• 7-Nitro-1H-benzotriazole-5-carboxylic acid methyl ester
• methyl 7-nitro-2H-benzotriazole-5-carboxylate
• E81195
• SCHEMBL5221839
• CS-0100153
• ONXPSGIYDVOMHY-UHFFFAOYSA-N
• 706793-17-1

• Inchi： 1S/C8H6N4O4/c1-16-8(13)4-2-5-7(10-11-9-5)6(3-4)12(14)15/h2-3H,1H3,(H,9,10,11)
• InChI Key： ONXPSGIYDVOMHY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C(C=1)=NNN=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.03890469g/mol
• Monoisotopic Mass: 222.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114

Additional information on Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate

Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate

Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate (CAS No. 706793-17-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzotriazoles, which are known for their unique structural properties and wide-ranging utility in industrial and academic research. The molecule consists of a benzotriazole ring system substituted with a nitro group at the 4-position and a methyl ester group at the 6-position. These substituents contribute to its distinct chemical reactivity and functional properties.

The synthesis of Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate involves multi-step organic reactions, often starting from benzotriazole derivatives. The introduction of the nitro group enhances the compound's electronic properties, making it suitable for applications in electronics and optoelectronics. Recent studies have explored its potential as a precursor for advanced materials such as metal-free catalysts and organic semiconductors. For instance, researchers have demonstrated that this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) due to its excellent charge transport properties.

In terms of chemical stability, Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate exhibits remarkable thermal stability under mild conditions, which is crucial for its use in high-temperature applications. Its ability to resist degradation under thermal stress has made it a valuable component in the development of thermally stable polymers and composites. Additionally, the compound's solubility in common organic solvents facilitates its incorporation into various formulations without requiring complex processing techniques.

One of the most promising areas of research involving this compound is its role in drug delivery systems. Scientists have investigated its ability to act as a carrier for bioactive molecules due to its biocompatibility and controlled release properties. By incorporating Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate into polymeric matrices, researchers have successfully developed drug delivery systems with enhanced efficacy and reduced side effects.

Furthermore, Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate has shown potential in environmental chemistry as a stabilizer for pollutants during remediation processes. Its ability to chelate metal ions makes it an effective agent in removing heavy metals from contaminated water sources. Recent advancements in green chemistry have highlighted its role in sustainable remediation strategies, emphasizing its eco-friendly nature and compatibility with environmental protection goals.

In summary, Methyl 4-nitro-1H-1,2,3-benzotriazole-6-carboxylate (CAS No. 706793-17